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Compound of Interest

Compound Name: 2-Iodobenzamide

Cat. No.: B1293540 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is paramount for ensuring laboratory safety and environmental

protection. This guide provides detailed procedures for the safe disposal of 2-Iodobenzamide,

a halogenated aromatic amide. Adherence to these protocols is critical due to the hazardous

nature of this compound.

Hazard Profile and Safety Summary

2-Iodobenzamide (CAS No: 3930-83-4) is classified as a hazardous substance. Based on

available safety data, it presents the following risks:

Acute Oral Toxicity: Harmful if swallowed.[1][2][3]

Skin Irritation: Causes skin irritation.[1][2][3]

Eye Irritation: Causes serious eye irritation.[1][2][3]

Respiratory Irritation: May cause respiratory irritation.[1][2][3]

Due to these hazards, appropriate Personal Protective Equipment (PPE), including chemical

safety goggles, a lab coat, and nitrile gloves, must be worn at all times when handling 2-
Iodobenzamide. Work should be conducted in a well-ventilated area, preferably within a

chemical fume hood.
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Quantitative Data for 2-Iodobenzamide
Property Value Source

CAS Number 3930-83-4 [4][5][6]

Molecular Formula C7H6INO [4][6]

Molecular Weight 247.04 g/mol [4][6]

Appearance
White to off-white crystalline

powder
[7]

Melting Point 182.0 to 186.0 °C

Flash Point 184 °C [4]

Solubility
Sparingly soluble in water (3

g/L at 25 °C)
[7]

Experimental Protocol for Disposal

The following step-by-step protocol outlines the recommended procedure for the disposal of 2-
Iodobenzamide. This protocol is based on general guidelines for the disposal of halogenated

organic compounds.

1. Waste Identification and Segregation:

Classify 2-Iodobenzamide waste as "Halogenated Organic Waste."

Crucially, do not mix 2-Iodobenzamide with non-halogenated chemical waste.[8] Mixing can

complicate the disposal process and increase costs.

2. Waste Collection and Labeling:

Use a designated, clearly labeled, and chemically resistant container for collecting 2-
Iodobenzamide waste.

The label must include the full chemical name, "2-Iodobenzamide," the CAS number (3930-

83-4), and the appropriate hazard symbols (e.g., harmful, irritant).
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3. Storage:

Store the waste container in a cool, dry, and well-ventilated area, away from heat sources

and incompatible materials such as strong oxidizing agents.

The storage area should have secondary containment to prevent spills.

4. Disposal Request and Procedure:

Once the waste container is full, or when disposal is required, arrange for collection by a

licensed hazardous waste disposal company.

The primary recommended disposal method is incineration. The material may be dissolved

or mixed with a combustible solvent and burned in a chemical incinerator equipped with an

afterburner and scrubber.[9]

5. Spill and Emergency Procedures:

In the event of a spill, evacuate the immediate area.

If trained and equipped, contain the spill using an inert absorbent material (e.g., sand,

vermiculite).

Collect the contaminated absorbent material into a sealed, labeled container for disposal as

hazardous waste.

Do not allow the spilled material to enter drains or waterways.

Disposal Workflow Diagram
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Caption: A flowchart illustrating the key stages of 2-Iodobenzamide disposal.
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Disclaimer: The information provided is based on general safety principles for halogenated

compounds. No specific, official Safety Data Sheet (SDS) for 2-Iodobenzamide could be

located. It is imperative that all researchers and scientists consult their institution's

Environmental Health and Safety (EHS) department for site-specific disposal protocols and to

ensure full compliance with local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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